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Compound of Interest

Compound Name: (+)-Indolactam V
CAS No.: 84590-48-7
Cat. No.: B1630506
Get Quote
. J

Executive Summary & Scope

Target Molecule: Cytoblastin (CAS: 137109-42-3). Classification: Teleocidin-type indole
alkaloid; Protein Kinase C (PKC) modulator. Precursor: (-)-Indolactam V (ILV).[1] Note: While
the prompt mentions (+)-Indolactam V, the natural bioactive isomer and the one used in the
Kishi synthesis is typically (-)-Indolactam V. This guide addresses the specific stereochemical
correlation established in the literature, primarily focusing on the (-)-enantiomer as the bioactive
scaffold, but the chemistry applies to the (+)-enantiomer for synthesizing the enantiomer of
Cytoblastin if desired.

Critical Disambiguation:
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WARNING: Do not confuse the indole alkaloid Cytoblastin (isolated from Streptoverticillium
eurocidicum) with the trade name "Cytoblastin" used for Vinblastine Sulfate (a chemotherapy

agent). This guide exclusively covers the synthesis of the indole alkaloid.

Strategic Rationale: The Indolactam Scaffold

Cytoblastin acts as a "pseudodimer” of the endogenous PKC activator diacylglycerol (DAG). Its
structure consists of a rigid Indolactam V core functionalized at the C7 position with a
hydrophilic, bis-indole side chain.

Why Indolactam V?

o Stereochemical Template: The nine-membered lactam ring of Indolactam V provides a pre-
organized, conformationally restricted scaffold (existing as sofa and twist conformers).

» Bioactive Pharmacophore: The "upper half" of Cytoblastin is identical to Indolactam V, which
contains the essential hydrogen-bonding motifs (indole NH, amide, hydroxyl) required for
PKC activation.

e Synthetic Accessibility: Functionalization of the indole ring at C7 (via electrophilic
substitution) allows for the modular attachment of the "lower half* side chain.

Retrosynthetic Analysis

The synthesis relies on a convergent strategy disconnecting the C7 side chain.
» Disconnection: C7(Indole)-C1'(Sidechain).

o Key Transform: Palladium-mediated Stille coupling.

e Synthons:

o Nucleophile: Indolyl-functionalized allylstannane (Fragment A).
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o Electrophile: 7-Bromoindolactam V (Fragment B).

Synthetic Methodology (The Kishi Route)[3]
Phase 1: Core Functionalization (Synthesis of Fragment
B)

The first objective is to install a reactive handle (bromide) at the C7 position of the Indolactam V
core without disrupting the sensitive lactam ring or epimerizing the C9/C12 centers.

Step 1.1: Protection The indole nitrogen (N1) and the primary alcohol must be protected to
prevent side reactions during lithiation or coupling.

o Reagent: 2-(Trimethylsilyl)ethoxymethyl chloride (SEM-CI).

» Conditions: NaH, DMF, 0°C.

e Outcome: N-SEM-Indolactam V.[2][3]

Step 1.2: Regioselective Bromination

e Reagent: Pyridinium bromide perbromide (PBP) or NBS in dioxane/pyridine.

e Mechanism: Electrophilic aromatic substitution. The C7 position is activated by the nitrogen
lone pair but is less sterically hindered than C2, and electronically favored over C5/C6 in the
specific fused ring system.

e Product:7-Bromo-N-SEM-indolactam V.

Phase 2: Stille Coupling (Fragment Assembly)

This is the pivotal step. A sterically demanding C—C bond is formed between the Indolactam
core and the indole-containing side chain.

e Reagents:

(Catalyst), Cul (Co-catalyst), CsF (Fluoride source to activate stannane).

e Coupling Partner:Allylstannane (c-13).[2]
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o Structure: An allylic stannane bearing a protected indole moiety.

e Conditions: Reflux in dioxane or toluene.

e Mechanism:
o Oxidative Addition: Pd(0) inserts into the C7—Br bond.
o Transmetallation: The stannyl group is exchanged for the Pd species.
o Reductive Elimination: Formation of the C—C bond.

¢ Result: A "bis-indole" intermediate with a terminal olefin side chain attached at C7.

Phase 3: Stereoselective Oxidation & Deprotection

The final phase converts the olefin into the bioactive diol moiety.
Step 3.1: Dihydroxylation
e Reagent: Osmium tetroxide (

), N-Methylmorpholine N-oxide (NMO).

o Selectivity: The existing chirality of the Indolactam V core directs the approach of the osmium
reagent, yielding the specific diastereomer (1A) found in natural Cytoblastin.

e Product: The 2,3-dihydroxypropyl side chain.

Step 3.2: Global Deprotection

* Reagent: TBAF (for SEM removal) or Lewis acids (
).

o Outcome:(-)-Cytoblastin.[4]

Experimental Protocols
Protocol A: Synthesis of 7-Bromoindolactam V

© 2026 BenchChem. All rights reserved. 4/9 Tech Support


https://uh-ir.tdl.org/server/api/core/bitstreams/d272bc5f-4441-471b-a136-d3cf54ce5d6f/content
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1630506?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Setup: Flame-dry a 50 mL round-bottom flask under Argon.

Dissolution: Dissolve (-)-Indolactam V (100 mg, 0.33 mmol) in anhydrous pyridine (2 mL).

Bromination: Add Pyridinium Bromide Perbromide (1.1 equiv) dropwise at 0°C.

Reaction: Stir at 0°C for 1 hour, then warm to RT. Monitor by TLC (Silica, 5% MeOH/DCM).

Workup: Quench with sat.

. Extract with EtOAc (3x). Wash organics with brine, dry over

Purification: Flash chromatography (Hexanes/EtOAc) to yield the 7-bromo derivative.

Protocol B: Stille Coupling
e Reagents: Combine 7-bromo-N-SEM-indolactam V (1 equiv), Allylstannane (1.5 equiv), and
(10 mol%).

o Additives: Add Cul (10 mol%) and CsF (2 equiv) to accelerate the reaction.

o Conditions: Degas the solution (Dioxane) via freeze-pump-thaw. Heat to reflux (100°C) for
12-24 hours.

« Purification: Filter through Celite. Purify via HPLC or radial chromatography to isolate the
coupled olefin.

Visualization: Synthesis Pathway
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Caption: Synthetic pathway transforming (-)-Indolactam V into Cytoblastin via regio-controlled
bromination and Stille coupling.

Mechanistic Insights & Troubleshooting
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Challenge Mechanistic Root Optimization Strategy

Indole C3 is blocked; C2 is

] ) ) Use mild brominating agents

sterically hindered. C7 is o )
_ o o _ _ (pyridinium bromide
Regioselectivity (Bromination) electronically activated but ]

) perbromide) and low
requires careful control to

o o temperature (0°C).
avoid dibromination.

Steric bulk at C7 and the Use "Farina conditions"
Stille Coupling Efficiency allylstannane hinders (addition of Cul/CsF) to
transmetallation. facilitate the Sn-Pd exchange.

The "twist" conformation of the

ring directs
] The 9-membered lactam ring
Stereocontrol (Diol)

creates a chiral pocket. attack from the less hindered

face, establishing the correct

stereochemistry (1A).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved.

9/9

Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1630506?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

